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Compound of Interest

Compound Name: Acid Blue 1

Cat. No.: B1204435 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for

Acid Blue 1 (C.I. 42045), a synthetic triphenylmethane dye. The information is intended to

guide laboratory personnel in the safe use, storage, and disposal of this chemical, minimizing

the risk of exposure and ensuring a safe working environment.

Chemical and Physical Properties
Acid Blue 1 is a dark blue or reddish-purple powder.[1][2] It is soluble in water and alcohol.[1]

[2] A summary of its key physical and chemical properties is presented in Table 1.
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Property Value Reference

Synonyms
C.I. 42045, Patent Blue V,

Brilliant Blue FCF, Acid Blue 9
[1][3][4]

CAS Number 129-17-9 [5]

Molecular Formula C27H31N2NaO6S2 [5]

Molecular Weight 566.67 g/mol [5]

Appearance Blue powder [5]

Odor Odorless [5]

pH 7.5 (in solution) [5]

Melting Point >250°C [2]

Solubility Soluble in water [2]

Stability
Stable under normal

temperatures and pressures
[5]

Hazard Identification and Classification
Acid Blue 1 is considered to have low acute toxicity but may cause irritation upon contact with

eyes, skin, or the respiratory tract.[5][6] Some sources classify it as harmful if swallowed.[5]

The primary hazards are associated with its potential to cause skin and serious eye irritation.[6]

A summary of hazard statements is provided in Table 2.
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Hazard Class Hazard Statement GHS Classification Reference

Acute Toxicity, Oral Harmful if swallowed
Category 4 (Not

universally adopted)
[5]

Skin Irritation Causes skin irritation Category 2 [6]

Eye Irritation
Causes serious eye

irritation
Category 2A [6]

Respiratory Irritation
May cause respiratory

tract irritation
- [5]

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize exposure risks.

Handling
Personnel should always handle Acid Blue 1 in a well-ventilated area, preferably within a

chemical fume hood, to control airborne levels.[5] Minimize dust generation and accumulation.

[5] Avoid contact with eyes, skin, and clothing, and prevent ingestion and inhalation.[5] After

handling, wash hands and other exposed skin areas thoroughly.[5] Contaminated clothing

should be removed and laundered before reuse.[5]
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Preparation

Handling Procedure

Post-Handling

Consult Safety Data Sheet (SDS)

Don appropriate Personal Protective Equipment (PPE)

Work in a well-ventilated area (e.g., fume hood)

Minimize dust generation when handling the powder

Weigh the required amount carefully

Close container tightly after use

Clean work area and equipment after use

Properly dispose of waste

Remove and store PPE correctly

Wash hands thoroughly
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Exposure Route

First Aid Action

Exposure to Acid Blue 1

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Get medical aid immediately. Flush skin with plenty of soap and water for at least 15 minutes. Get medical aid if irritation develops or persists. Remove contaminated clothing. Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting upper and lower eyelids. Get medical aid immediately. If victim is conscious and alert, give 2-4 cupfuls of milk or water. Do NOT induce vomiting. Get medical aid immediately.
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Pre-Test

Test Procedure

Observation and Scoring

Select healthy young adult albino rabbits

Acclimatize animals to laboratory conditions

Shave a small area of skin on the back of each animal

Apply 0.5g of Acid Blue 1 (moistened) to the shaved skin

Cover with a gauze patch

Expose for 4 hours

Remove patch and clean the skin

Observe and score for erythema and edema at 1, 24, 48, and 72 hours

Continue observation for up to 14 days to assess reversibility

Analyze data and classify the substance

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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